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Compound of Interest

Compound Name: AB-MECA

Cat. No.: B1249046

Get Quote

Application Notes: AB-MECA

Introduction

AB-MECA (N°-(4-Aminobenzyl)-9-[5-(methylcarbonyl)-B-D-ribofuranosyl]adenine) is a potent
and selective agonist for the As adenosine receptor (AsAR).[1][2][3] AsARs are G protein-
coupled receptors (GPCRs) implicated in a variety of physiological and pathophysiological
processes, including inflammation, cancer, and cardiac ischemia.[4] As a high-affinity agonist,
AB-MECA is a critical tool for researchers studying the downstream signaling pathways of
AsAR and exploring its therapeutic potential.[5] These notes provide essential information on
the chemical properties, solubility, and storage of AB-MECA, along with a detailed protocol for
preparing a stock solution.

Data Presentation

The quantitative data for AB-MECA are summarized in the tables below for easy reference and
comparison.

Table 1: Chemical and Physical Properties of AB-MECA
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Property Value Reference
Molecular Formula C18H21N704 [1][2][3]
Molecular Weight 399.40 g/mol [11[2][3]
CAS Number 152918-26-8 [1][2]
Appearance Oflf.-;/vhite to white crystalline 3]

soli

| Purity | 298% |[3][6] |

Table 2: Solubility of AB-MECA

Solvent Solubility Notes Reference

Ultrasonic
assistance may be

DMSO 10 - 55 mg/mL . . [1][2]
required for higher

concentrations.

Ethanol 1 mg/mL

Water Insoluble

Dilute Aqueous Base 3.5 mg/mL

| 45% (w/v) aq 2-hydroxypropyl-p-cyclodextrin | 0.3 mg/mL | --- | |

Table 3: Storage and Stability of AB-MECA
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Storage .
Form Stability Reference
Temperature
Solid Powder -20°C 2 3 years [11[2][3]
4°C ~2 years [1][2]
In Solvent (e.g.,
-80°C Up to 6 months [11[2]
DMSO)
-20°C Up to 1 month [1112]

Note: For solutions, it is highly recommended to prepare single-use aliquots to avoid repeated

freeze-thaw cycles, which can degrade the compound.[1]

Experimental Protocols

Protocol 1: Preparation of 10 mM AB-MECA Stock Solution in DMSO

This protocol describes a standard procedure for preparing a 10 mM stock solution of AB-
MECA using Dimethyl Sulfoxide (DMSO) as the solvent.

Materials

AB-MECA powder

Pipette and sterile filter tips
Equipment

e Analytical balance

o Vortex mixer

e Optional: Sonicator (water bath)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (1.5 mL)
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e Chemical fume hood or biosafety cabinet
o Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
Procedure

o Preparation: Before opening, allow the vial of AB-MECA powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

o Calculation: Calculate the mass of AB-MECA required to prepare the desired volume of a 10
mM stock solution.

o Formula: Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular
Weight ( g/mol ) x 1000 (mg/g)

o Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 399.4 g/mol x
1000 mg/g = 3.994 mg

» Weighing: In a chemical fume hood, carefully weigh the calculated mass of AB-MECA
powder and transfer it into a sterile microcentrifuge tube.

e Solubilization: Add the calculated volume of DMSO to the microcentrifuge tube containing
the AB-MECA powder. For the example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If necessary, briefly sonicate the solution in a water bath to ensure full
dissolution.[1][2]

» Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,
single-use aliquots (e.g., 10-50 uL) in sterile, clearly labeled microcentrifuge tubes.[1]

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[1][2]

Mandatory Visualizations

Experimental Workflow Diagram
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Workflow: Preparing AB-MECA Stock Solution
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Caption: Workflow for preparing an AB-MECA stock solution.
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Signaling Pathway Diagram
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Caption: AsAR signaling pathways activated by AB-MECA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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